Cas no 1987680-62-5 (4,5-Dimethyl-2-piperidin-4-yl-1h-benzimidazole dihydrochloride)

• Product Name: 4,5-Dimethyl-2-piperidin-4-yl-1h-benzimidazole dihydrochloride
• CAS No: 1987680-62-5
• MF: C₁₄H₂₁Cl₂N₃
• MW: 302.242641210556
• MDL: MFCD27995991
• CID: 5527795
• Update Time: 2025-07-20

4,5-Dimethyl-2-piperidin-4-yl-1h-benzimidazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-piperidin-4-yl-1H-benzimidazole dihydrochloride
• 4,5-Dimethyl-2-piperidin-4-yl-1h-benzimidazole dihydrochloride

• MDL： MFCD27995991
• Inchi： 1S/C14H19N3.2ClH/c1-9-3-4-12-13(10(9)2)17-14(16-12)11-5-7-15-8-6-11;;/h3-4,11,15H,5-8H2,1-2H3,(H,16,17);2*1H
• InChI Key： BHPBOEGWWUCJEE-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)NC2=CC=C(C)C(C)=C2N=1.[H]Cl.[H]Cl

Additional information on 4,5-Dimethyl-2-piperidin-4-yl-1h-benzimidazole dihydrochloride

Introduction to 4,5-Dimethyl-2-piperidin-4-yl-1H-benzimidazole Dihydrochloride (CAS No. 1987680-62-5)

4,5-Dimethyl-2-piperidin-4-yl-1H-benzimidazole dihydrochloride is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1987680-62-5, represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, combining a benzimidazole core with a piperidine moiety, make it an intriguing candidate for further exploration in drug discovery.

The benzimidazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing this scaffold have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The presence of the 4,5-dimethyl substitution pattern in the benzimidazole ring enhances its electronic properties and influences its interactions with biological targets. Additionally, the 2-piperidin-4-yl group introduces a nitrogen-rich environment that can modulate the compound's solubility and binding affinity.

The dihydrochloride salt form of this compound is particularly noteworthy, as it improves stability and bioavailability. This salt form is commonly used in pharmaceutical formulations to enhance the compound's solubility in aqueous solutions, facilitating its use in various experimental and clinical settings. The dihydrochloride modification also ensures that the compound remains in an ionized state at physiological pH, which can be critical for its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that 4,5-Dimethyl-2-piperidin-4-yl-1H-benzimidazole dihydrochloride may interact with proteins involved in cell signaling pathways relevant to cancer progression. For instance, preliminary computational studies indicate that this compound could bind to kinases and other enzymes implicated in tumor growth and metastasis. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic strategies for oncological applications.

In addition to its potential anticancer properties, this compound has shown promise in preclinical models as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The benzimidazole core is known to exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. The unique substitution pattern in 4,5-Dimethyl-2-piperidin-4-yl-1H-benzimidazole dihydrochloride may enhance its ability to modulate these pathways by improving binding affinity and selectivity.

The role of 2-piperidin-4-yl groups in medicinal chemistry cannot be overstated. Piperidine derivatives are frequently incorporated into drug molecules due to their ability to enhance oral bioavailability and improve pharmacokinetic profiles. The nitrogen atom in the piperidine ring can form hydrogen bonds with biological targets, increasing the compound's affinity for its intended receptor. This feature makes 4,5-Dimethyl-2-piperidin-4-yl-1H-benzimidazole dihydrochloride a compelling candidate for further investigation as a lead compound in drug discovery.

Current research efforts are focused on synthesizing analogs of this compound to optimize its pharmacological properties. By modifying the substitution patterns on the benzimidazole ring or introducing additional functional groups, scientists aim to enhance its potency, selectivity, and metabolic stability. High-throughput screening (HTS) techniques are being employed to rapidly identify derivatives with improved biological activity. These efforts are supported by advances in synthetic methodologies that allow for the efficient preparation of complex heterocyclic compounds.

The dihydrochloride salt form also plays a crucial role in formulation development. It ensures that the compound remains stable under various storage conditions and improves its solubility in both aqueous and organic solvents. This property is particularly important for developing injectable formulations or oral dosage forms that require high dissolution rates. The stability of the dihydrochloride salt also reduces concerns about degradation during transportation and storage, ensuring consistent quality across batches.

In conclusion,4,5-Dimethyl-2-piperidin-4-yl-1H-benzimidazole dihydrochloride (CAS No. 1987680-62-5) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of pharmacophores—the benzimidazole core and the piperidine moiety—makes it an attractive scaffold for developing novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties through structural modifications. As our understanding of biological pathways continues to evolve, compounds like this one are poised to play a vital role in addressing unmet medical needs.